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Introduction

NCX 1022 is a novel anti-inflammatory agent engineered as a nitric oxide (NO)-releasing
derivative of hydrocortisone.[1][2] This design aims to leverage the anti-inflammatory properties
of both glucocorticoids and nitric oxide, potentially offering enhanced therapeutic effects and an
improved safety profile compared to traditional corticosteroids.[3] NCX 1022 has been
investigated for its potential in treating skin inflammation, particularly in the context of atopic
and contact dermatitis.[2][4] This technical guide provides a comprehensive overview of the
structure, mechanism of action, and key experimental data related to NCX 1022.

Chemical Structure and Properties

NCX 1022 is a small molecule with the chemical formula C29H35NQO9.[1] It is structurally
characterized by a hydrocortisone backbone linked to a nitric oxide-donating moiety.

Chemical Structure of NCX 1022
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2D structure of NCX 1022, a hydrocortisone derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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